Cas no 1251693-55-6 (2-(3,4-dimethylphenyl)methyl-6-(thiomorpholine-4-sulfonyl)-2H,3H-1,2,4triazolo4,3-apyridin-3-one)

• Product Name: 2-(3,4-dimethylphenyl)methyl-6-(thiomorpholine-4-sulfonyl)-2H,3H-1,2,4triazolo4,3-apyridin-3-one
• CAS No: 1251693-55-6
• MF: C₁₉H₂₂N₄O₃S₂
• MW: 418.532981395721
• CID: 6543113
• Update Time: 2025-05-20

2-(3,4-dimethylphenyl)methyl-6-(thiomorpholine-4-sulfonyl)-2H,3H-1,2,4triazolo4,3-apyridin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dimethylphenyl)methyl-6-(thiomorpholine-4-sulfonyl)-2H,3H-1,2,4triazolo4,3-apyridin-3-one
• 2-[(3,4-dimethylphenyl)methyl]-6-thiomorpholin-4-ylsulfonyl-[1,2,4]triazolo[4,3-a]pyridin-3-one

• Inchi： 1S/C19H22N4O3S2/c1-13-5-6-15(10-14(13)2)11-16-12-22(8-9-27-16)28(25,26)17-4-3-7-23-18(17)20-21-19(23)24/h3-7,10,16H,8-9,11-12H2,1-2H3,(H,21,24)
• InChI Key： UGBUDCDKTYHJHS-UHFFFAOYSA-N
• SMILES： C12=NNC(=O)N1C=CC=C2S(N1CCSC(CC2=CC=C(C)C(C)=C2)C1)(=O)=O

Additional information on 2-(3,4-dimethylphenyl)methyl-6-(thiomorpholine-4-sulfonyl)-2H,3H-1,2,4triazolo4,3-apyridin-3-one

Compound CAS No. 1251693-55-6: A Comprehensive Overview

Compound CAS No. 1251693-55-6, also known as 2-(3,4-dimethylphenyl)methyl-6-(thiomorpholine-4-sulfonyl)-2H,3H-1,2,4-triazolo[4,3-a]pyridin-3-one, is a highly specialized organic compound with significant potential in the fields of pharmacology and material science. This compound has garnered attention due to its unique structural properties and promising applications in drug development and advanced materials.

The molecular structure of this compound is characterized by a triazolopyridinone core, which is a heterocyclic system known for its stability and reactivity. The substituents on the molecule include a thiomorpholine sulfonyl group and a dimethylphenylmethyl group, both of which contribute to its distinctive chemical behavior. Recent studies have highlighted the importance of such heterocyclic compounds in modulating biological activities, particularly in enzyme inhibition and receptor binding.

One of the most notable aspects of this compound is its synthesis process. Researchers have employed innovative methodologies to achieve high yields and purity levels. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of the triazolopyridinone framework. Additionally, the incorporation of the thiomorpholine sulfonyl group has been shown to enhance the compound's solubility and bioavailability, making it a strong candidate for pharmaceutical applications.

In terms of pharmacological activity, this compound has demonstrated potent inhibitory effects on several key enzymes involved in disease pathways. For example, studies have shown that it effectively inhibits cyclin-dependent kinases, which are implicated in cancer progression. Furthermore, its ability to modulate G-protein coupled receptors (GPCRs) suggests potential utility in treating conditions such as hypertension and neurodegenerative diseases.

The application of computational chemistry tools has been instrumental in understanding the molecular interactions of this compound. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns. These findings have been corroborated by experimental data from X-ray crystallography studies, which have revealed the precise arrangement of atoms within the molecule.

Looking ahead, the development of this compound into a therapeutic agent will require extensive preclinical testing to evaluate its safety and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to explore its potential as an orally active drug candidate. The integration of artificial intelligence (AI) in drug discovery pipelines is expected to further accelerate this process by predicting optimal dosing regimens and identifying potential adverse effects.

In conclusion, Compound CAS No. 1251693-55-6 represents a cutting-edge advancement in chemical synthesis and pharmacology. Its unique structure, combined with recent breakthroughs in synthetic methodology and computational modeling, positions it as a promising candidate for addressing unmet medical needs. As research continues to unfold, this compound may pave the way for innovative treatments across various therapeutic areas.